N-(2-benzoyl-4-chlorophenyl)-N'-(2-bromobenzoyl)thiourea
N-(2-benzoyl-4-chlorophenyl)-N'-(2-bromobenzoyl)thiourea
Brand Name:
Vulcanchem
CAS No.:
VCID:
VC0988649
InChI:
InChI=1S/C21H14BrClN2O2S/c22-17-9-5-4-8-15(17)20(27)25-21(28)24-18-11-10-14(23)12-16(18)19(26)13-6-2-1-3-7-13/h1-12H,(H2,24,25,27,28)
SMILES:
C1=CC=C(C=C1)C(=O)C2=C(C=CC(=C2)Cl)NC(=S)NC(=O)C3=CC=CC=C3Br
Molecular Formula:
C21H14BrClN2O2S
Molecular Weight:
473.8 g/mol
N-(2-benzoyl-4-chlorophenyl)-N'-(2-bromobenzoyl)thiourea
CAS No.:
Cat. No.: VC0988649
Molecular Formula: C21H14BrClN2O2S
Molecular Weight: 473.8 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Molecular Formula | C21H14BrClN2O2S |
|---|---|
| Molecular Weight | 473.8 g/mol |
| IUPAC Name | N-[(2-benzoyl-4-chlorophenyl)carbamothioyl]-2-bromobenzamide |
| Standard InChI | InChI=1S/C21H14BrClN2O2S/c22-17-9-5-4-8-15(17)20(27)25-21(28)24-18-11-10-14(23)12-16(18)19(26)13-6-2-1-3-7-13/h1-12H,(H2,24,25,27,28) |
| Standard InChI Key | GPABDBHIQXVHPR-UHFFFAOYSA-N |
| SMILES | C1=CC=C(C=C1)C(=O)C2=C(C=CC(=C2)Cl)NC(=S)NC(=O)C3=CC=CC=C3Br |
| Canonical SMILES | C1=CC=C(C=C1)C(=O)C2=C(C=CC(=C2)Cl)NC(=S)NC(=O)C3=CC=CC=C3Br |
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